3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate

• Molecular Formula: C18H26O3
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 3-prop-2-ynoxypropyl 2-(1-adamantyl)acetate
• InChI: InChI=1S/C18H26O3/c1-2-4-20-5-3-6-21-17(19)13-18-10-14-7-15(11-18)9-16(8-14)12-18/h1,14-16H,3-13H2
• InChI Key: IRJZTUCMCVQSHE-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCCCOC(=O)CC12CC3CC(C1)CC(C3)C2

Description

The compound’s ester linkage bridges these groups, enabling tunable solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate typically involves the reaction of adamantan-1-yl acetic acid with 3-(prop-2-yn-1-yloxy)propanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions and catalysts to achieve efficient production. The process may include steps such as purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including neuroprotective effects.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• The adamantane group in the target compound differentiates it from purely aliphatic or aromatic esters, likely enhancing thermal stability and membrane permeability compared to non-adamantane analogs.
• The propargyl ether group offers orthogonal reactivity compared to the amino or iodo functionalities in related compounds, enabling selective modifications (e.g., Huisgen cycloaddition) .

Biological Activity

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and detailed research findings.

Chemical Structure and Properties

The compound features a prop-2-yn-1-yloxy group attached to a propyl chain, with an adamantane moiety contributing to its structural uniqueness. The chemical formula can be represented as follows:

$$C_{15}H_{23}O_3$$

This structure may influence its interaction with biological targets, enhancing its therapeutic potential.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds with similar structures. For instance, derivatives of adamantane have shown significant cytotoxic effects against various cancer cell lines. A related compound demonstrated an IC50 value of approximately 10.56 μM against HepG2 liver cancer cells, indicating potent anti-proliferative activity .

Table 1: Cytotoxicity of Related Compounds

Compound Name	Cell Line	IC50 (μM)	Mechanism of Action
Compound 5r	HepG2	10.56 ± 1.14	Induces apoptosis via caspase-8 activation
Compound X	MCF7 (Breast)	TBD	TBD
Compound Y	HeLa (Cervical)	TBD	TBD

The mechanisms through which these compounds exert their biological effects often involve apoptosis induction, where caspases play a crucial role. Specifically, the activation of caspase-3 and caspase-8 has been noted in studies involving related adamantane derivatives . This suggests that 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate may similarly activate apoptotic pathways.

Pharmacological Evaluation

Pharmacological evaluations are essential for understanding the therapeutic potential of this compound. Preliminary assessments indicate that it may interact with various biological targets, including enzymes involved in cancer progression and cellular signaling pathways.

Case Study: In Vivo Evaluation
In vivo studies using animal models have shown promising results where similar compounds reduced tumor growth significantly compared to control groups. These findings warrant further investigation into the specific biological pathways affected by 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate.